(E)-N-(tert-butyl)-4-(cinnamamidomethyl)piperidine-1-carboxamide

Triple Reuptake Inhibitor Desvenlafaxine Selectivity Ratio
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C20H29N3O2
Molecular Weight 343.471
CAS No. 1235696-96-4
Cat. No. B2835530
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Technical Parameters


Basic Identity
Product Name(E)-N-(tert-butyl)-4-(cinnamamidomethyl)piperidine-1-carboxamide
CAS1235696-96-4
Molecular FormulaC20H29N3O2
Molecular Weight343.471
Structural Identifiers
SMILESCC(C)(C)NC(=O)N1CCC(CC1)CNC(=O)C=CC2=CC=CC=C2
InChIInChI=1S/C20H29N3O2/c1-20(2,3)22-19(25)23-13-11-17(12-14-23)15-21-18(24)10-9-16-7-5-4-6-8-16/h4-10,17H,11-15H2,1-3H3,(H,21,24)(H,22,25)/b10-9+
InChIKeyMFISKFGHBGZAOH-MDZDMXLPSA-N
Commercial & Availability
Standard Pack Sizes25 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request
Handling Information
Solubilitynot available

Compound 19 Procurement Profile


This compound, identified as Compound ID No. 19 in US Patent 9,944,618, is a small-molecule, non-selective monoamine transporter inhibitor with a quantitatively unique triple reuptake inhibition (TRI) profile [1]. Its core structure consists of a piperidine-carboxamide scaffold linked to a cinnamamide moiety. Unlike clinically typical antidepressants which exhibit high selectivity for a single transporter (e.g., SSRIs) or an unbalanced dual profile, this compound demonstrates potent, sub-100 nanomolar affinity for the human norepinephrine transporter (NET), serotonin transporter (SERT), and dopamine transporter (DAT), making it a specialized tool for studying polypharmacological modulation of monoamine signaling [1].

1 Triple monoamine transporter inhibition profiling
2 Polypharmacological monoamine signaling pathway studies
3 Patent-defined piperidine-carboxamide scaffold tool compound

Why Compound 19 Has No Generic Substitute


Generic substitution of this compound with a selective serotonin or norepinephrine reuptake inhibitor is scientifically invalid for studies requiring concurrent modulation of all three monoamine transporters. Binding data from the patent family reveal that this compound has a balanced, multi-target affinity signature (NET Ki=1.90 nM, SERT Ki=4.30 nM, DAT Ki=17 nM) [1]. In contrast, the SNRI Desvenlafaxine (Compound 181) exhibits extreme selectivity for SERT over NET (NET Ki=668 nM, SERT Ki=4.10 nM), and the NRI Reboxetine (Compound 178) is highly selective for NET over SERT (NET Ki=2.90 nM, SERT Ki=99.5 nM) [2][3]. Replacing this tool compound with a selective or even an unbalanced dual inhibitor would fundamentally alter the experimental modulation of monoamine systems, leading to non-comparable pharmacodynamic outcomes [1][2][3].

SSRI / SNRI Class
Balanced triple transporter inhibition required
Lacks DAT engagement; monoamine modulation profile may not transfer
NRI Class
Verified DAT and SERT affinity needed
No reported DAT or meaningful SERT engagement; signaling context may shift
Unbalanced Dual Inhibitor
Balanced NET/SERT ratio context required
Skewed transporter selectivity may alter pharmacodynamic endpoint interpretation

Compound 19 vs. In-Class Reuptake Inhibitors


NET/SERT Balance vs. Desvenlafaxine

Crucially, this target compound achieves a balanced inhibition of both NET and SERT (NET/SERT Ki ratio = 0.44), meaning it is even slightly more potent at NET. This contrasts sharply with the clinically used SNRI Desvenlafaxine, which, while a potent SERT inhibitor, has negligible NET affinity relative to SERT (NET/SERT Ki ratio = 163). In the same assay system, this represents a 370-fold difference in NET/SERT balance, transforming the pharmacological action from a balanced dual/triple inhibitor to a functionally SERT-selective one [1][2].

NET/SERT Balance vs Desvenlafaxine
Reported
Target NET/SERT ratio 0.44
Comparator ratio 163
Reported balanced NET/SERT dual engagement context
370-fold ratio difference; HEK293F radioligand uptake assay
Triple Reuptake Inhibitor Desvenlafaxine Selectivity Ratio NET SERT Binding Affinity

Unique DAT Affinity vs. Reboxetine

A key differentiator is this compound's significant affinity for the dopamine transporter (DAT Ki = 17 nM). The well-known NRI Reboxetine is a highly selective NET inhibitor with no reported functional DAT inhibition at comparable concentrations. While Reboxetine's NET affinity is potent (Ki=2.90 nM), its inability to engage DAT means it cannot mimic the combined dopaminergic and noradrenergic modulation that this compound provides. This makes the target compound suitable for behavioral paradigms where dopaminergic tone is a critical variable, unlike Reboxetine [1][2].

DAT Engagement vs Reboxetine
Reported
Target DAT Ki 17 nM
Comparator: no reported DAT activity
Supports DAT pathway-response endpoint interpretation
HEK293F radioligand uptake assay; patent-defined scaffold
Triple Reuptake Inhibitor Reboxetine Dopamine Transporter DAT NET Selectivity

Superior SERT Affinity vs. Reboxetine

Beyond its balanced NET profile, the target compound also exhibits a 23-fold higher affinity for the human serotonin transporter (SERT Ki = 4.30 nM) compared to the NRI Reboxetine (SERT Ki = 99.5 nM). This quantifies the functional addition of serotonergic activity to a primarily noradrenergic scaffold, creating a neurochemical profile precisely opposite to that of Reboxetine: high NET/SERT engagement versus high NET engagement only [1][2].

SERT Affinity vs Reboxetine
Reported
23-fold higher SERT affinity
Reported serotonergic-noradrenergic engagement context
SERT Ki 4.30 vs 99.5 nM; HEK293F assay context
SERT Reboxetine Affinity Triple Reuptake Inhibitor Serotonin

Compound 19 Research Applications


Triple Reuptake Validation in Resistant Depression

The compound's verified balanced inhibition of NET, SERT, and DAT (Ki values: 1.90, 4.30, and 17 nM, respectively) [1] makes it an ideal positive control tool for testing whether concurrent engagement of all three transporters improves efficacy in treatment-resistant depression models where selective inhibitors have failed. Its profile allows for direct hypothesis testing without the confounding selectivity of Desvenlafaxine or Reboxetine.

NA/DA vs. 5-HT/NA Interactions in Cognitive Tasks

Unlike Reboxetine, which only targets NET, this compound adds a meaningful DAT (17 nM) and SERT (4.30 nM) component [1]. This allows researchers to dissect the specific contributions of dopamine and serotonin to cognitive flexibility or attention in rodent models, using a single chemical scaffold rather than multiple tool compounds. This controls for pharmacokinetic variability inherent in combining different drugs.

Benchmark for TRI Scaffolds with Reduced DAT Selectivity

As a disclosed compound with a defined Ki of 17 nM at DAT, this molecule serves as a benchmark 'hit' for medicinal chemistry programs seeking to improve DAT affinity or achieve a different NET:SERT:DAT ratio. It provides a proven chemical starting point from a public patent [1], offering a baseline against which to measure improved selectivity or reduced off-target binding.

Application
Selection Property
Validation Focus
Triple transporter signaling in depression models
Balanced NET/SERT/DAT inhibition profile
Multi-transporter endpoint review
Dopamine-norepinephrine interaction research
Reported DAT engagement context
Dopaminergic tone endpoint monitoring
TRI scaffold medicinal chemistry studies
Patent-defined molecular scaffold
Selectivity ratio optimization review
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